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Introduction

Site-specific labeling of proteins is a powerful tool for elucidating their function, localization, and
dynamics within the complex cellular environment. Genetic code expansion technology enables
the incorporation of non-canonical amino acids (ncAAs) with bioorthogonal functionalities into
proteins of interest. SCO-L-Lysine is a lysine analog featuring a strained cyclooctyne (SCO)
group. This ncAA is incorporated into a target protein at a specific site by repurposing an amber
stop codon (TAG). The cyclooctyne handle allows for a highly specific and rapid covalent
reaction with a tetrazine-conjugated fluorescent dye through a strain-promoted inverse-
electron—demand Diels—Alder cycloaddition (SPIEDAC). This two-step labeling strategy
provides excellent specificity and versatility for fluorescence microscopy studies.

The key advantage of this system is its modularity; a protein can be genetically encoded with
the SCO-L-Lysine handle and subsequently labeled with a wide variety of fluorescent probes,
allowing researchers to choose the optimal fluorophore for their specific imaging application,
including live-cell and super-resolution microscopy.[1][2][3][4]
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Quantitative Data of Compatible Fluorophores

SCO-L-Lysine itself is not fluorescent. The fluorescence signal is conferred by the tetrazine-
conjugated dye that it reacts with. The choice of dye will determine the spectral properties of
the labeled protein. Below is a summary of photophysical properties for several cell-permeable,
tetrazine-conjugated dyes suitable for live-cell imaging applications.

. Molar

Fluorophore- o Emission . L.

. Excitation Quantum Yield Extinction
Tetrazine (Aem) max .

. (Aex) max (nm) (P) Coefficient (g)
Conjugate (nm)
(M—*cm™?)

LIVE 510-

) 512 531 0.90 100,000
Tetrazine
LIVE 555-

) 557 572 0.50 110,000
Tetrazine
LIVE 590-

) 591 608 0.70 120,000
Tetrazine
LIVE 610-

] 612 628 0.60 120,000
Tetrazine
SiR-Tetrazine 652 674 0.40 100,000

Data synthesized from available literature for illustrative purposes. Actual values may vary
based on experimental conditions and conjugation.[1]

Experimental Methodologies and Protocols

The overall process involves genetic engineering to introduce the SCO-L-Lysine into the
protein of interest, followed by the bioorthogonal labeling with a tetrazine-dye.

Diagram of the Experimental Workflow
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Step 1: Genetic Encoding
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Step 2: Bioorthogonal Labeling Step 3: Imaging
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SPIEDAC Reaction (Optional)

Protein-SCO-Lysine + Tetrazine-Fluorophore
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Fluorescently Labeled Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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